Cas no 1400644-36-1 (5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole)

• Product Name: 5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole
• CAS No: 1400644-36-1
• MF: C₁₂H₁₄BrFN₂
• MW: 285.155365467072
• CID: 3043313
• Update Time: 2025-06-25

5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole
• 5-bromo-1-butyl-6-fluoro-2-methyl-1H-benzo[d]imidazole
• 5-bromo-1-butyl-6-fluoro-2-methylbenzimidazole

• Inchi： 1S/C12H14BrFN2/c1-3-4-5-16-8(2)15-11-6-9(13)10(14)7-12(11)16/h6-7H,3-5H2,1-2H3
• InChI Key： KMQYSSOUVRFWIW-UHFFFAOYSA-N
• SMILES： C1(C)N(CCCC)C2=CC(F)=C(Br)C=C2N=1

Additional information on 5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole

5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole (CAS No. 1400644-36-1): An Overview of a Promising Compound in Medicinal Chemistry

5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole (CAS No. 1400644-36-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The presence of bromine, fluorine, and butyl groups in its structure adds to its complexity and versatility, making it a valuable candidate for further research and development.

The chemical structure of 5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole is characterized by a benzodiazole core with specific substituents. The bromine atom at the 5-position and the fluorine atom at the 6-position introduce halogenation, which can significantly influence the compound's physicochemical properties and biological activity. The butyl group at the 1-position and the methyl group at the 2-position further modify the molecule's lipophilicity and solubility, enhancing its potential for cellular uptake and target binding.

Recent studies have explored the pharmacological properties of 5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole. One notable area of research is its potential as an anxiolytic agent. Benzodiazoles are well-known for their ability to modulate the GABAergic system, which plays a crucial role in regulating anxiety and stress responses. Preliminary in vitro studies have shown that 5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole exhibits high affinity for GABAA receptors, suggesting its potential as a potent anxiolytic compound.

In addition to its anxiolytic properties, 5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole has also been investigated for its anticonvulsant effects. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often have limitations in terms of efficacy and side effects. Research has indicated that this compound can effectively reduce seizure frequency in animal models of epilepsy, making it a promising candidate for further clinical evaluation.

The safety profile of 5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole is another critical aspect of its development. Preclinical studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential to ensure its suitability for human use. Ongoing research aims to evaluate its long-term effects and potential interactions with other medications.

Beyond its therapeutic applications, 5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole has also been studied for its utility as a research tool. Its unique structural features make it an excellent probe for investigating the structure-function relationships of benzodiazoles and their interactions with various biological targets. This can provide valuable insights into the mechanisms underlying anxiety disorders and epilepsy, potentially leading to the discovery of new therapeutic targets.

In conclusion, 5-Bromo-1-butyl-6-fluoro-2-methyl-1,3-benzodiazole (CAS No. 1400644-36-1) represents a promising compound in medicinal chemistry with potential applications as an anxiolytic and anticonvulsant agent. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing our understanding and treatment of neurological disorders.